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Abstract: Levan, a naturally occurring fructose homopolysaccharide, has garnered significant

scientific interest due to its unique physicochemical properties and diverse biological activities.

This technical guide provides a comprehensive overview of the discovery and history of levan
research, detailing key milestones, experimental methodologies, and quantitative data. It

further explores the molecular pathways influenced by levan, offering insights for future

research and development in the pharmaceutical and biotechnological sectors.

Discovery and Early History
The journey of levan research began in the late 19th and early 20th centuries. In 1881,

Lippmann first observed the formation of a gummy substance, which he named "laevulan,"

from molasses infected with a specific bacterium. However, it was the work of Greig-Smith in

1901 with Bacillus levaniformans and later the extensive studies by Claude S. Hudson and his

contemporaries in the 1920s that led to the characterization and naming of "levan" based on its

levorotatory optical activity. These early investigations laid the groundwork for understanding its

basic chemical nature as a polymer of fructose.

Early research focused on levan produced by various bacteria, particularly species of Bacillus

and Pseudomonas. These studies established that levan is a homopolysaccharide composed

of D-fructofuranosyl residues linked primarily by β-(2→6) glycosidic bonds, with branching

points at the C1 position through β-(2→1) linkages.
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Physicochemical Properties of Levan
The properties of levan can vary significantly depending on its microbial source, the production

conditions, and the methods of extraction and purification. These variations are primarily seen

in its molecular weight and degree of branching.

Table 1: Comparative Physicochemical Properties of Levan from Various Microbial Sources

Microbial Source
Molecular Weight
(Da)

Degree of
Branching (%)

Water Solubility

Bacillus subtilis 1 x 10⁶ - 1 x 10⁸ 8 - 12 High

Zymomonas mobilis 5 x 10⁵ - 2 x 10⁷ ~10 High

Erwinia herbicola 2 x 10⁶ - 5 x 10⁷ 10 - 15 Moderate

Pseudomonas spp. 1 x 10⁵ - 1 x 10⁶ 5 - 10 High

Rahnella aquatilis 1 x 10⁷ - 1 x 10⁸ ~12 High

Key Experimental Protocols
The study of levan involves a series of well-established experimental procedures for its

production, purification, and characterization.

Levan Production by Fermentation
A common method for producing levan is through submerged fermentation of a levan-

producing microorganism.

Methodology:

Inoculum Preparation: A pure culture of a levan-producing bacterium (e.g., Bacillus subtilis)

is grown in a nutrient-rich medium overnight at its optimal temperature (e.g., 30-37°C).

Fermentation: The inoculum is transferred to a larger fermentation vessel containing a

production medium rich in sucrose (typically 10-20% w/v). The fermentation is carried out for

24-72 hours with controlled pH, temperature, and aeration.
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Harvesting: The bacterial cells are removed from the fermentation broth by centrifugation.

The supernatant, containing the dissolved levan, is collected.

Levan Purification
Crude levan is purified from the culture supernatant to remove proteins, nucleic acids, and

other polysaccharides.

Methodology:

Ethanol Precipitation: Cold ethanol (or acetone) is added to the supernatant (typically in a

1:3 or 1:4 v/v ratio) to precipitate the levan. The mixture is incubated at 4°C overnight.

Collection and Redissolution: The precipitated levan is collected by centrifugation, and the

pellet is redissolved in deionized water.

Dialysis: The levan solution is dialyzed against deionized water for 48-72 hours to remove

low molecular weight impurities.

Lyophilization: The purified levan solution is freeze-dried to obtain a fine white powder.

Characterization of Levan
3.3.1. Molecular Weight Determination

Gel Permeation Chromatography (GPC) or Size Exclusion Chromatography (SEC) is the

standard method for determining the molecular weight and molecular weight distribution of

levan.

Methodology:

Column and Mobile Phase: A suitable GPC/SEC column (e.g., Sepharose or Ultrahydrogel)

is equilibrated with a mobile phase (e.g., 0.1 M NaNO₃).

Sample Preparation: A known concentration of purified levan is dissolved in the mobile

phase.
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Analysis: The sample is injected into the chromatography system. The elution profile is

monitored using a refractive index (RI) detector.

Calibration: The molecular weight is calculated by comparing the retention time of the levan
peak with a calibration curve generated from polysaccharide standards of known molecular

weights.

3.3.2. Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for determining the

structure of levan, including the types of glycosidic linkages and the degree of branching.

Methodology:

Sample Preparation: The lyophilized levan is dissolved in a suitable solvent, typically

deuterium oxide (D₂O).

NMR Analysis: ¹H and ¹³C NMR spectra are acquired. The chemical shifts of the anomeric

protons and carbons provide information about the α- or β-configuration of the glycosidic

bonds.

Linkage Analysis: 2D NMR techniques, such as COSY (Correlation Spectroscopy) and

HSQC (Heteronuclear Single Quantum Coherence), are used to identify the specific linkages

between the fructose units (e.g., β-(2→6) and β-(2→1)).

Biological Activities and Signaling Pathways
Levan has been shown to exhibit a range of biological activities, including prebiotic,

immunomodulatory, and anti-tumor effects. One of the key mechanisms underlying its

immunomodulatory effects is its interaction with immune cells, such as macrophages.
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Caption: Levan-induced macrophage activation via the TLR4-NF-κB signaling pathway.

Logical Workflow of Levan Research
The progression of levan research, from initial discovery to potential application, follows a

logical workflow.
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Caption: A logical workflow of levan research from discovery to application.
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Conclusion and Future Directions
Since its initial discovery, levan has evolved from a microbiological curiosity to a

polysaccharide with significant potential in various fields. The historical development of

research has provided a solid foundation for its production and characterization. Current

research is increasingly focused on elucidating the specific structure-function relationships that

govern its biological activities and on developing novel applications in medicine and

biotechnology. Future research will likely concentrate on the genetic engineering of

microorganisms for tailored levan production, the development of levan-based nanomaterials

for drug delivery, and further exploration of its therapeutic potential in clinical settings.

To cite this document: BenchChem. [A Technical Guide to Levan Polysaccharide: From
Discovery to Modern Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592505#discovery-and-history-of-levan-
polysaccharide-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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